Cas no 13892-44-9 (1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, ethyl ester
• CAS No: 13892-44-9
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 1257345
• Update Time: 2024-08-03

1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, ethyl ester

• Inchi： 1S/C19H18N2O2/c1-3-23-19(22)17-14(2)20-21(16-12-8-5-9-13-16)18(17)15-10-6-4-7-11-15/h4-13H,3H2,1-2H3
• InChI Key： VCKQBRCWWBKIMY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=CC=C2)=C(C(OCC)=O)C(C)=N1

Computed Properties

• Exact Mass: 306.13694

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Melting Point: 118-119 °C
• Boiling Point: 457.9±33.0 °C(Predicted)
• PSA: 44.12
• pka: -2.05±0.10(Predicted)